Cas no 26240-90-4 (ethyl 1H-tetrazol-1-ylacetate)

• Product Name: ethyl 1H-tetrazol-1-ylacetate
• CAS No: 26240-90-4
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 1430300
• PubChem ID: 14415264
• Update Time: 2025-07-23

ethyl 1H-tetrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 1H-tetrazol-1-ylacetate
• 1H-tetrazole-1-acetic acid, ethyl ester
• ethyl 2-(tetrazol-1-yl)acetate
• aoheji
• 26240-90-4
• AKOS005264698
• SCHEMBL10633527
• ethyl 2-(1H-1,2,3,4-tetraazol-1-yl)acetate
• 1H-Tetrazole-1-acetic acid ethyl ester
• ethyl 2-(1H-tetrazol-1-yl)acetate
• ethyl 2-(1H-1,2,3,4-tetrazol-1-yl)acetate
• STK693818
• Ethyl (1H-tetrazol-1-yl)acetate
• DTXSID40559986
• BBA24090
• EN300-7045153
• Z54933170

• Inchi： 1S/C5H8N4O2/c1-2-11-5(10)3-9-4-6-7-8-9/h4H,2-3H2,1H3
• InChI Key： XEMPQKCXNIIWSS-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NN=N1)=O

Computed Properties

• Exact Mass: 156.06484
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1H-tetrazol-1-ylacetate

Comprehensive Overview of Ethyl 1H-Tetrazol-1-ylacetate (CAS No. 26240-90-4): Properties, Applications, and Innovations

Ethyl 1H-tetrazol-1-ylacetate (CAS No. 26240-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique tetrazole backbone. The tetrazole moiety is a nitrogen-rich heterocycle known for its metabolic stability and bioisosteric properties, making it a critical building block in drug design. This compound, with its ethyl ester functional group, offers versatility in synthetic applications, particularly in the development of prodrugs and bioactive molecules.

In recent years, the demand for tetrazole derivatives like ethyl 1H-tetrazol-1-ylacetate has surged, driven by their role in click chemistry and bioconjugation. Researchers are increasingly exploring its potential in covalent inhibitors and targeted drug delivery systems, aligning with trends in personalized medicine. A common query among scientists is: "How does ethyl 1H-tetrazol-1-ylacetate enhance drug bioavailability?" The answer lies in its ability to improve solubility and facilitate controlled release, addressing key challenges in formulation science.

From a synthetic chemistry perspective, CAS No. 26240-90-4 serves as a precursor for heterocyclic scaffolds used in high-throughput screening. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has made it a favorite in green chemistry initiatives. Notably, its low toxicity profile and high thermal stability have positioned it as a sustainable alternative to traditional intermediates, resonating with the global push for eco-friendly synthesis.

The compound’s relevance extends to material science, where its nitrogen-rich structure contributes to the development of energetic materials with reduced environmental impact. Innovations in catalysis also leverage its ligand properties, particularly in asymmetric transformations. As industries prioritize carbon-neutral processes, ethyl 1H-tetrazol-1-ylacetate emerges as a key enabler for atom-efficient reactions.

Analytical characterization of ethyl 1H-tetrazol-1-ylacetate typically involves NMR spectroscopy and mass spectrometry, with its fragmentation patterns well-documented in literature. Storage recommendations emphasize protection from moisture and light, ensuring long-term stability. Frequently asked questions like "What solvents are optimal for 26240-90-4 dissolution?" highlight practical considerations—polar aprotic solvents like DMSO or acetonitrile are preferred.

In conclusion, ethyl 1H-tetrazol-1-ylacetate (CAS No. 26240-90-4) exemplifies the convergence of medicinal chemistry and sustainable technology. Its multifaceted applications—from biopharmaceuticals to advanced materials—underscore its value in modern R&D. As the scientific community continues to explore its potential, this compound remains at the forefront of molecular innovation.